Azidodiltiazem Azidodiltiazem
Brand Name: Vulcanchem
CAS No.: 124255-99-8
VCID: VC20852447
InChI: InChI=1S/C25H23N5O4S/c1-34-19-12-8-16(9-13-19)23-22(31)25(33)30(20-4-2-3-5-21(20)35-23)15-14-27-24(32)17-6-10-18(11-7-17)28-29-26/h2-13,22-23,31H,14-15H2,1H3,(H,27,32)/t22-,23+/m1/s1
SMILES: COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O
Molecular Formula: C25H23N5O4S
Molecular Weight: 489.5 g/mol

Azidodiltiazem

CAS No.: 124255-99-8

Cat. No.: VC20852447

Molecular Formula: C25H23N5O4S

Molecular Weight: 489.5 g/mol

* For research use only. Not for human or veterinary use.

Azidodiltiazem - 124255-99-8

Specification

CAS No. 124255-99-8
Molecular Formula C25H23N5O4S
Molecular Weight 489.5 g/mol
IUPAC Name 4-azido-N-[2-[(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]ethyl]benzamide
Standard InChI InChI=1S/C25H23N5O4S/c1-34-19-12-8-16(9-13-19)23-22(31)25(33)30(20-4-2-3-5-21(20)35-23)15-14-27-24(32)17-6-10-18(11-7-17)28-29-26/h2-13,22-23,31H,14-15H2,1H3,(H,27,32)/t22-,23+/m1/s1
Standard InChI Key OAQHBWVZGDGMAV-PKTZIBPZSA-N
Isomeric SMILES COC1=CC=C(C=C1)[C@H]2[C@H](C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O
SMILES COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O
Canonical SMILES COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O

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